Cas no 61155-57-5 (4-(3-Methylphenazin-2-yl)morpholine)

• Product Name: 4-(3-Methylphenazin-2-yl)morpholine
• CAS No: 61155-57-5
• MF: C₁₇H₁₇N₃O
• MW: 279.336383581162
• CID: 490245
• PubChem ID: 12290200
• Update Time: 2025-07-14

4-(3-Methylphenazin-2-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(3-Methylphenazin-2-yl)morpholine
• DTXSID60484882
• 61155-57-5
• Phenazine, 2-methyl-3-(4-morpholinyl)-

• Inchi： 1S/C17H17N3O/c1-12-10-15-16(11-17(12)20-6-8-21-9-7-20)19-14-5-3-2-4-13(14)18-15/h2-5,10-11H,6-9H2,1H3
• InChI Key： JZSLQFBDBROHDV-UHFFFAOYSA-N
• SMILES： O1CCN(C2=CC3C(C=C2C)=NC2C=CC=CC=2N=3)CC1

Computed Properties

• Exact Mass: 279.13731
• Monoisotopic Mass: 279.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.2Ų

Experimental Properties

• PSA: 38.25

Additional information on 4-(3-Methylphenazin-2-yl)morpholine

Professional Introduction to Compound with CAS No 61155-57-5 and Product Name: 4-(3-Methylphenazin-2-yl)morpholine

The compound with the CAS number 61155-57-5 and the product name 4-(3-Methylphenazin-2-yl)morpholine represents a significant area of interest in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The molecular structure of 4-(3-Methylphenazin-2-yl)morpholine incorporates a phenazine ring system linked to a morpholine moiety, which suggests a diverse range of chemical and biological properties.

Recent advancements in the study of 4-(3-Methylphenazin-2-yl)morpholine have highlighted its role as a versatile intermediate in the synthesis of more complex pharmaceutical agents. The phenazine core is known for its stability and ability to participate in various chemical reactions, making it a valuable scaffold for medicinal chemists. The morpholine group, on the other hand, contributes to the compound's solubility and bioavailability, which are critical factors in drug development.

In the context of modern pharmaceutical research, 4-(3-Methylphenazin-2-yl)morpholine has been explored for its potential pharmacological activities. Studies have indicated that this compound may exhibit properties relevant to neurological disorders, cardiovascular diseases, and anti-inflammatory applications. The phenazine moiety is particularly noted for its interaction with biological targets such as enzymes and receptors, which are integral to many disease pathways.

One of the most compelling aspects of 4-(3-Methylphenazin-2-yl)morpholine is its synthetic accessibility. Researchers have developed efficient methodologies for its preparation, allowing for scalable production and further derivatization. This accessibility is crucial for both academic research and industrial applications, as it enables the rapid screening of analogues and the optimization of pharmacokinetic profiles.

The integration of computational chemistry and high-throughput screening has further accelerated the investigation of 4-(3-Methylphenazin-2-yl)morpholine. Molecular modeling techniques have been employed to predict binding affinities and metabolic stability, providing insights into potential drug candidates. These computational approaches complement traditional experimental methods, offering a more comprehensive understanding of the compound's behavior in biological systems.

Moreover, recent clinical trials have begun to explore the therapeutic potential of derivatives inspired by 4-(3-Methylphenazin-2-yl)morpholine. These trials focus on evaluating the compound's efficacy in treating conditions such as chronic pain and neurodegenerative diseases. The morpholine group's ability to modulate neurotransmitter activity makes it particularly interesting for neurological applications.

The environmental impact of synthesizing 4-(3-Methylphenazin-2-yl)morpholine is also a consideration in modern pharmaceutical development. Efforts are underway to optimize synthetic routes to minimize waste and energy consumption. Green chemistry principles are being applied to ensure that the production of this compound aligns with sustainable practices.

In summary, 4-(3-Methylphenazin-2-yl)morpholine represents a promising compound in pharmaceutical research due to its structural versatility, synthetic accessibility, and potential pharmacological activities. Its investigation continues to advance our understanding of medicinal chemistry and opens new avenues for drug discovery. As research progresses, it is likely that this compound will play an increasingly important role in developing novel therapeutic agents.